Cas no 89599-38-2 (Methyl 4-hydroxyoxolane-2-carboxylate)
89599-38-2 structure
Product Name:Methyl 4-hydroxyoxolane-2-carboxylate
CAS No:89599-38-2
MF:C6H10O4
MW:146.141202449799
CID:712070
Update Time:2023-08-03
Methyl 4-hydroxyoxolane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-Furoic acid,tetrahydro-4-hydroxy-, methyl ester (6CI,7CI)
- Methyl 4-hydroxytetrahydrofuran-2-carboxylate
- Methyl 4-hydroxyoxolane-2-carboxylate
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- Inchi: 1S/C6H10O4/c1-9-6(8)5-2-4(7)3-10-5/h4-5,7H,2-3H2,1H3
- InChI Key: VNIBGLWXTXGXAE-UHFFFAOYSA-N
- SMILES: O1CC(CC1C(=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- Topological Polar Surface Area: 55.8
Methyl 4-hydroxyoxolane-2-carboxylate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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